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Compound of Interest

Compound Name: 2-Decyl-1-tetradecanol

Cat. No.: B1661990

An In-depth Technical Guide to 2-Decyl-1-tetradecanol for Researchers and Drug
Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Decyl-1-tetradecanol, a
branched-chain primary alcohol. It details the chemical structure, physicochemical properties,
synthesis, and spectroscopic data of this compound. Furthermore, this guide explores its
applications, particularly focusing on its relevance to researchers in the fields of chemistry and
drug development, including its use as a surfactant, its antibacterial properties, and its potential
in drug delivery systems. Safety and toxicological data are also summarized.

Chemical Identity and Structure

2-Decyl-1-tetradecanol is a saturated fatty alcohol belonging to the class of Guerbet alcohols.
[1] Its structure features a 24-carbon backbone with a hydroxyl group at the primary position.
The branching at the C-2 position, with a decyl and a dodecyl chain, results in unique physical
properties compared to its linear isomers.[2]

IUPAC Name: 2-decyltetradecan-1-ol[1]

CAS Number: 58670-89-6[3]

Molecular Formula: C24Hs00[3]

Canonical SMILES: CCCCCCCCCCCCC(CCCCCCCCCC)CO[4]
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e InChl Key: CAYHVMBQBLYQMT-UHFFFAOYSA-N[2]

e Synonyms: 2-Decyltetradecanol, Decyltetradecanol, ISOFOL 24 ALCOHOL, JARCOL I-24[1]
[2]

Physicochemical Properties

The branched nature of 2-Decyl-1-tetradecanol disrupts the molecular packing that is
characteristic of linear alcohols, leading to a lower melting point and rendering it a liquid at or
near room temperature.[2] This property is crucial for many of its applications.

Property Value Reference(s)
Molecular Weight 354.65 g/mol [3]
Appearance Colorless liquid [3]

Melting Point 17-20 °C [5]

Boiling Point 271-275 °C at 33 mmHg [5]

Density 0.842 g/mL at 25 °C

Refractive Index n20/D 1.457

Water Solubility 0.001 g/L at 23 °C (insoluble) [3]

Flash Point 210 °C (410 °F) - open cup

logP (Octanol/Water) 9.3 [1]

Synthesis and Manufacturing

The primary industrial synthesis route for 2-Decyl-1-tetradecanol is the Guerbet reaction. This
process involves the dimerization of a primary alcohol at high temperatures in the presence of
a base catalyst.[1] The reaction proceeds through a four-step mechanism:

» Dehydrogenation: The starting alcohol is oxidized to an aldehyde.

» Aldol Condensation: Two aldehyde molecules undergo a base-catalyzed aldol condensation.
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» Dehydration: The resulting -hydroxy aldehyde is dehydrated to form an a,3-unsaturated
aldehyde.

e Hydrogenation: The unsaturated aldehyde is hydrogenated to yield the final branched-chain
primary alcohol.[1][6]

Transition metal catalysts, such as nickel or copper, can be employed to facilitate the
dehydrogenation and hydrogenation steps under milder conditions.[6]
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Caption: The Guerbet reaction mechanism for the synthesis of branched alcohols.

Experimental Protocols
General Protocol for Guerbet Synthesis

The following is a generalized laboratory protocol for the synthesis of a Guerbet alcohol, which
can be adapted for 2-Decyl-1-tetradecanol starting from lauryl alcohol (1-dodecanol).
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Materials:

Starting alcohol (e.g., 1-dodecanol)
Base catalyst (e.g., potassium hydroxide, KOH)
Hydrogenation catalyst (e.g., Raney Nickel or a copper-based catalyst)

Reaction vessel equipped with a mechanical stirrer, thermometer, and a Dean-Stark trap to
remove water.[7]

Procedure:

Reactor Setup: Assemble the reaction apparatus under an inert atmosphere (e.g., nitrogen)
to prevent oxidation. Ensure all glassware is dry.[7]

Charging the Reactor: Charge the reaction flask with the starting alcohol, the base catalyst
(typically 5-10 mol% relative to the alcohol), and the hydrogenation catalyst.[7]

Reaction: Heat the mixture with vigorous stirring to a temperature of 220-250°C. Water will
be generated as a byproduct and should be collected in the Dean-Stark trap.[7]

Monitoring: The reaction progress can be monitored by observing the cessation of water
evolution or by analytical techniques such as Gas Chromatography (GC).[7]

Workup: Once the reaction is complete, cool the mixture to room temperature. Carefully filter
the mixture to remove the solid catalysts. The filtrate is then washed with water to remove
any residual base and dried over an anhydrous salt (e.g., sodium sulfate).[7]

Purification: The crude product is purified by fractional distillation under high vacuum to
isolate the high-purity 2-Decyl-1-tetradecanol.[7]

Spectroscopic Characterization

Spectroscopic data is essential for the structural confirmation and purity assessment of 2-

Decyl-1-tetradecanol.
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e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectra are used
to confirm the molecular structure. PubChem lists the availability of 13C NMR spectra for this
compound.[2]

e Infrared (IR) Spectroscopy: FTIR spectroscopy is used to identify the functional groups. A
broad absorption band in the region of 3200-3600 cm~1 is characteristic of the O-H stretching
of the alcohol group.

o Mass Spectrometry (MS): Mass spectrometry provides information on the molecular weight
and fragmentation pattern, confirming the compound's identity.

Applications in Research and Drug Development

While extensively used in the cosmetics industry as an emollient and viscosity-controlling
agent, 2-Decyl-1-tetradecanol possesses properties that are of significant interest to drug
development professionals.[2]

Surfactant and Drug Delivery

As an amphiphilic molecule, 2-Decyl-1-tetradecanol acts as a surfactant, reducing surface
tension.[1] This property is fundamental to its potential use in drug delivery systems, where it
can aid in the formation of micelles or other self-assembling structures to solubilize poorly
water-soluble drugs, potentially enhancing their bioavailability.[1] Its low critical micelle
concentration (CMC) suggests high efficiency in forming such structures.[1]

Antibacterial Activity

Studies have indicated that 2-Decyl-1-tetradecanol exhibits antibacterial properties against
both Gram-positive and Gram-negative bacteria.[1] This activity is attributed to its ability to
disrupt bacterial cell membranes. This opens avenues for its investigation as a potential active
ingredient or as an excipient with antimicrobial properties in topical formulations.[1]

Chemical Synthesis

In chemical research, 2-Decyl-1-tetradecanol serves as a versatile intermediate. It has been
used in the preparation of monosaccharide glycolipids and other complex molecules.[8]
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Safety and Toxicology

2-Decyl-1-tetradecanol is generally considered to have a low hazard profile.

o GHS Classification: It is not classified as a hazardous substance according to the Globally
Harmonized System (GHS).[2]

e [Irritation: It is reported to cause slight skin and eye irritation upon prolonged contact.[3]

o Handling: Standard laboratory personal protective equipment (PPE), including safety glasses
and gloves, is recommended during handling.

e Environmental: The substance is not considered to be persistent, bioaccumulative, and toxic
(PBT) or very persistent and very bioaccumulative (vPvB).[3] It shows moderate
biodegradability.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1661990#what-is-the-structure-of-2-decyl-1-
tetradecanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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